Cas no 866013-79-8 (3-fluoro-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylbenzamide)

• Product Name: 3-fluoro-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylbenzamide
• CAS No: 866013-79-8
• MF: C₁₂H₁₀FN₃O₂S
• MW: 279.290104389191
• CID: 6147150
• PubChem ID: 2134770
• Update Time: 2025-05-20

3-fluoro-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylbenzamide
• 3-fluoro-N-(3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl)benzamide
• N-(3-acetonyl-1,2,4-thiadiazol-5-yl)-3-fluoro-benzamide
• HMS2618I05
• MLS000730732
• AKOS001804173
• BS-11123
• CS-0359857
• 3-fluoro-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]benzamide
• cid_2134770
• F1601-0423
• BDBM56704
• SMR000309107
• CHEMBL1303684
• 3-fluoranyl-N-[3-(2-oxidanylidenepropyl)-1,2,4-thiadiazol-5-yl]benzamide
• 866013-79-8

• Inchi： 1S/C12H10FN3O2S/c1-7(17)5-10-14-12(19-16-10)15-11(18)8-3-2-4-9(13)6-8/h2-4,6H,5H2,1H3,(H,14,15,16,18)
• InChI Key： WBBOMEAHPGACFO-UHFFFAOYSA-N
• SMILES： S1C(=NC(CC(C)=O)=N1)NC(C1C=CC=C(C=1)F)=O

Computed Properties

• Exact Mass: 279.04777591g/mol
• Monoisotopic Mass: 279.04777591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-fluoro-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylbenzamide

3-fluoro-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylbenzamide (CAS No. 866013-79-8)

The compound 3-fluoro-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylbenzamide (CAS No. 866013-79-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzamides, which are widely studied for their diverse applications in drug design and material science. The molecule's structure incorporates a fluorine atom, a thiadiazole ring, and an oxopropyl group, making it a unique candidate for exploring novel chemical reactions and biological activities.

Recent advancements in synthetic chemistry have enabled the precise construction of this compound through multi-step synthesis strategies. The incorporation of the thiadiazole ring is particularly noteworthy, as this heterocyclic structure is known for its stability and reactivity in various chemical environments. The oxopropyl group attached to the thiadiazole ring introduces additional functional diversity, enhancing the compound's potential for interaction with biological systems.

One of the most promising aspects of 3-fluoro-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylbenzamide is its application in drug discovery. Researchers have recently explored its role as a potential therapeutic agent in the treatment of neurodegenerative diseases. Studies conducted in vitro have demonstrated that this compound exhibits significant antioxidant properties, which could be beneficial in combating oxidative stress associated with conditions like Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, this compound has also been investigated for its role in catalysis. The thiadiazole ring has been shown to act as a ligand in transition metal complexes, facilitating various catalytic reactions such as C-C bond formation and hydrogenation processes. These findings highlight the versatility of 3-fluoro-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylbenzamide in both organic synthesis and industrial applications.

The structural uniqueness of this compound also makes it an attractive candidate for materials science research. Its ability to form stable coordination complexes with metal ions has led to explorations in the development of new materials for energy storage devices such as batteries and supercapacitors. Recent studies have shown that incorporating this compound into electrode materials can significantly enhance their electrochemical performance.

From an environmental perspective, the synthesis and application of 3-fluoro-N-3-(2 oxopropyl)-1 2 4-thiadiazol 5 ylbenzamide have been designed with sustainability in mind. Researchers have developed eco-friendly synthetic routes that minimize waste generation and reduce the use of hazardous reagents. These efforts align with global initiatives to promote green chemistry practices across various industries.

In conclusion, 3-fluoro-N 3 (2 oxopropyl) 1 2 4 thiadiazol 5 ylbenzamide (CAS No. 866013 79 8) represents a cutting-edge molecule with multifaceted applications across chemistry pharmacology and materials science. Its unique structure innovative synthesis methods and promising biological activities make it a subject of intense research interest. As scientific advancements continue to unfold this compound is expected to play an increasingly important role in shaping future technologies and therapeutic interventions.